2-{[1-(5-Bromopyrimidin-2-yl)piperidin-4-yl]methyl}-6-tert-butyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]methyl]-6-tert-butylpyridazin-3-one
• InChI: InChI=1S/C18H24BrN5O/c1-18(2,3)15-4-5-16(25)24(22-15)12-13-6-8-23(9-7-13)17-20-10-14(19)11-21-17/h4-5,10-11,13H,6-9,12H2,1-3H3
• InChI Key: RCOJWIANOMLPGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=O)C=C1)CC2CCN(CC2)C3=NC=C(C=N3)Br
• Molecular Formula: C18H24BrN5O
• Molecular Weight: 406.3 g/mol
• CAS No.: 2097911-92-5

Description

2-{[1-(5-Bromopyrimidin-2-yl)piperidin-4-yl]methyl}-6-tert-butyl-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C18H24BrN5O and its molecular weight is 406.328. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Chemical Structure : The synthesis of similar compounds often involves reactions with various substituents to produce new molecular entities. For instance, tert-Butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate was formed through a reaction involving dimethylaminoacryloyl piperidine-1-carboxylate and methylhydrazine, demonstrating the versatility of piperidine derivatives in chemical synthesis (Richter, Kath, Rheingold, DiPasquale, & Yanovsky, 2009).

• Biological Applications : Compounds similar to 2-{[1-(5-Bromopyrimidin-2-yl)piperidin-4-yl]methyl}-6-tert-butyl-2,3-dihydropyridazin-3-one have been studied for their potential biological activities. For instance, 2-aminopyrimidine-containing histamine H4 receptor ligands were synthesized and investigated for their anti-inflammatory and antinociceptive activities, highlighting the therapeutic potential of pyrimidine derivatives (Altenbach et al., 2008).

• Asymmetric Synthesis : The asymmetric synthesis of related compounds, such as 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, demonstrates the complexity and utility of these molecules in creating enantiomerically pure compounds, which are crucial in pharmaceutical applications (Jona et al., 2009).

• Chemical Reactions and Mechanisms : Research into the cine-amination of 4-Substituted-5-bromopyrimidines by potassium amide in liquid ammonia provides insight into the reaction mechanisms of bromopyrimidines, a class of compounds closely related to the compound (Rasmussen, Plas, Grotenhuis, & Koudijs, 1978).